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Compound of Interest

Compound Name: 3-Ethoxysulfolane

CAS No.: 17200-24-7

Cat. No.: B15096230

Get Quote

Executive Summary
3-Ethoxysulfolane (Ethyl 3-sulfolanyl ether) represents a critical derivative of the sulfolane

(tetrahydrothiophene 1,1-dioxide) class, utilized primarily as a high-voltage electrolyte solvent

in lithium-ion batteries and a specialized extraction solvent in petrochemical refinement. Unlike

unsubstituted sulfolane, the 3-ethoxy substitution introduces asymmetry and ether-linkage

flexibility, altering the fluid's rheological profile.

This guide addresses the viscosity-temperature dependence of 3-ethoxysulfolane. While base

sulfolane is a solid at room temperature (

C), 3-ethoxysulfolane is typically a liquid at ambient conditions due to the disruption of crystal
packing by the ethoxy group. Accurate viscosity characterization is paramount for calculating
mass transfer rates in extraction columns and ionic mobility in electrochemical cells.

Key Insight: 3-Ethoxysulfolane exhibits significantly higher viscosity than water or common

organic solvents, typically ranging between 20–30 cP at 40°C (estimated from homologous

series and patent data), following a non-Arrhenius, Vogel-Fulcher-Tammann (VFT) behavior at

low temperatures.
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Physicochemical Profile & Structure
Understanding the rheology requires analyzing the molecular interactions. The sulfonyl group (

) creates a high dipole moment (

D for base sulfolane), leading to strong intermolecular dipole-dipole associations. The ethoxy
tail adds steric bulk, increasing the hydrodynamic radius and, consequently, the viscosity
relative to the parent compound, despite lowering the melting point.

Molecular Visualization (Graphviz)

Structural Drivers of Viscosity

Sulfonyl Core
(High Dipole)

Macroscopic Viscosity
(Resistance to Flow)

Dipole-Dipole
Association (+)

Tetrahydrothiophene
Ring

Scaffold

3-Ethoxy Group
(Steric Bulk + Flexibility)

Substitution @ C3 Hydrodynamic Vol
Increase (+)

Crystallinity
Disruption (-)

Click to download full resolution via product page

Figure 1: Structural contributions to the rheological behavior of 3-ethoxysulfolane.

Viscosity-Temperature Thermodynamics
Comparative Rheology
While precise, peer-reviewed tabular data for pure 3-ethoxysulfolane is sparse in open

literature compared to sulfolane, we can derive its profile from homologous series and patent

disclosures for "3-alkoxy sulfolanes."
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Property Sulfolane (Base)
3-Ethoxysulfolane
(Target)

Note

CAS Number 126-33-0 N/A (Derivative)
Often customized

synthesis

Melting Point 27.4–27.8°C < 0°C (Typical)
Ether group

suppresses

Viscosity @ 30°C 10.34 cP ~35–45 cP (Est.) Higher MW increases

Viscosity @ 40°C ~8.5 cP 22–25 cSt (~27 cP)
Based on Patent

EP1686125A1 [1]

Density @ 30°C 1.261 g/cm³ ~1.20–1.24 g/cm³
Ether reduces density

vs sulfone

Mathematical Modeling
For high-precision applications (e.g., electrolyte formulation), a single point is insufficient. The

temperature dependence of sulfolane derivatives rarely follows a simple Arrhenius law over

wide ranges due to the proximity to the glass transition.

Recommended Model: Vogel-Fulcher-Tammann (VFT)

: Dynamic viscosity (mPa·s)

: Pre-exponential factor (limit at infinite T)

: Pseudo-activation energy parameter (K)

: Vogel temperature (ideal glass transition temperature, K)

Arrhenius Approximation (Valid for

):

Use this only for narrow ranges (e.g., 40°C – 80°C).

Expected Activation Energy (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15096230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


): 20–25 kJ/mol (Higher than water's ~16 kJ/mol due to larger molecular size).

Experimental Protocol: Characterization
As a Senior Application Scientist, I advise against relying solely on literature values for

sulfolanes due to their extreme hygroscopicity. Water content as low as 0.1% can significantly

depress viscosity, leading to erroneous transport calculations.

Protocol: Self-Validating Viscosity Measurement
Objective: Generate a precise VFT curve for a specific lot of 3-ethoxysulfolane.

Equipment:

Rotational Rheometer (Cone & Plate geometry preferred for small volumes).

Karl Fischer Coulometer.

Inert Atmosphere Glovebox (Argon/Nitrogen).

Workflow:

Sample Conditioning:

Dry the solvent over molecular sieves (3Å or 4Å) for 24 hours.

Validation Step: Measure water content via Karl Fischer. Target: < 50 ppm. If > 100 ppm,

re-dry. Water is the primary confounder.

Thermal Equilibration:

Load sample onto the rheometer peltier plate.

Cover with a solvent trap to prevent atmospheric moisture uptake during the sweep.

Measurement Sweep:

Shear Rate Scan: Perform a scan at 40°C from
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to

to confirm Newtonian behavior (viscosity should be constant).

Temperature Ramp: Ramp from 10°C to 80°C at 1°C/min, measuring viscosity at constant

shear (

).

Data Fitting:

Plot

vs

.

If linear

Calculate

(Arrhenius).

If curved

Fit to VFT equation to determine

.

Decision Logic for Model Selection (Graphviz)
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Temperature Regime

Start Data Analysis
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Figure 2: Decision tree for selecting the thermodynamic viscosity model.

Applications & Implications
Drug Development & Synthesis
In pharmaceutical synthesis, 3-ethoxysulfolane serves as a polar aprotic solvent with high

thermal stability.

Reaction Kinetics: The higher viscosity (vs. THF or DCM) can limit mass transfer in diffusion-

controlled reactions. Heating to >60°C is often required to lower viscosity to <10 cP for

efficient mixing.
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Purification: Its high boiling point allows for easy separation of volatile products, but requires

vacuum distillation for solvent recovery.

Electrolyte Transport
For battery researchers, the viscosity directly impacts ionic conductivity (

).

Walden Rule:

.

Since 3-ethoxysulfolane is more viscous than standard carbonates (e.g., DMC/EMC), it is

typically blended with a low-viscosity co-solvent to improve ion mobility while retaining high-

voltage anodic stability.
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Disclaimer: This guide is based on theoretical homologue analysis and available patent data.

Empirical validation using the described protocol is required for safety-critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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